N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide

• IUPAC Name: (E)-N-(naphthalen-1-ylcarbamothioyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H16N2OS/c23-19(14-13-15-7-2-1-3-8-15)22-20(24)21-18-12-6-10-16-9-4-5-11-17(16)18/h1-14H,(H2,21,22,23,24)/b14-13+
• InChI Key: BAFIUGLAUOJTLN-BUHFOSPRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC(=S)NC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4 g/mol

Description

N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide, also known as NPT, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the acrylamide family of compounds and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide is not fully understood, but it is believed to work by binding to specific sites on proteins and other biomolecules. This binding can cause changes in the conformation of the molecule, leading to alterations in its biochemical activity.
Biochemical and Physiological Effects:
N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including chymotrypsin and trypsin. It has also been shown to have antitumor activity in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide in lab experiments is its ability to act as a fluorescent probe for the detection of proteins and other biomolecules. It is also relatively easy to synthesize and purify. However, one of the limitations of using N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide is that it can be toxic to cells at high concentrations.

Future Directions

There are several future directions for research on N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide. One area of interest is the development of new fluorescent probes based on the structure of N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide. Another area of interest is the use of N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide in the development of new cancer treatments. Additionally, further studies are needed to fully understand the mechanism of action of N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide and its potential applications in other areas of scientific research.
Conclusion:
N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide is a chemical compound that has been extensively studied for its potential use in scientific research. It has a range of biochemical and physiological effects and has been used in a wide range of applications, including as a fluorescent probe and as a tool for studying protein-protein interactions. While there are some limitations to its use, there are also several future directions for research on N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide that could lead to new discoveries and applications in the field of scientific research.

Synthesis Methods

The synthesis of N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide is a complex process that involves several steps. The first step is the reaction of 1-naphthylamine with carbon disulfide to form 1-naphthylamino carbon disulfide. This compound is then reacted with acryloyl chloride to form N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide. The final product is purified using column chromatography.

Scientific Research Applications

N-[(1-naphthylamino)carbonothioyl]-3-phenylacrylamide has been used in a wide range of scientific research applications. One of its primary uses is as a fluorescent probe for the detection of proteins and other biomolecules. It has also been used in studies of enzyme kinetics and as a tool for studying protein-protein interactions.